Cas no 1245556-12-0 (2-methoxy-1,5-dimethyl-4-nitro-1H-Imidazole)

• Product Name: 2-methoxy-1,5-dimethyl-4-nitro-1H-Imidazole
• CAS No: 1245556-12-0
• MF: C₆H₉N₃O₃
• MW: 171.153960943222
• CID: 1102967
• PubChem ID: 118213849
• Update Time: 2025-04-20

2-methoxy-1,5-dimethyl-4-nitro-1H-Imidazole Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-1,5-dimethyl-4-nitro-1H-Imidazole
• SCHEMBL16882296
• DB-182321
• 1245556-12-0

• Inchi： 1S/C6H9N3O3/c1-4-5(9(10)11)7-6(12-3)8(4)2/h1-3H3
• InChI Key： ONYYOZLSGURREN-UHFFFAOYSA-N
• SMILES： O(C)C1=NC(=C(C)N1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 171.06439116g/mol
• Monoisotopic Mass: 171.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 72.9Ų